2-((3-chloro-4-fluorophenyl)amino)-2-oxoethyl 4-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)butanoate

• IUPAC Name: [2-(3-chloro-4-fluoroanilino)-2-oxoethyl] 4-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)butanoate
• InChI: InChI=1S/C19H17ClFN3O5S/c20-13-10-12(8-9-14(13)21)22-18(25)11-29-19(26)7-3-6-17-23-15-4-1-2-5-16(15)30(27,28)24-17/h1-2,4-5,8-10H,3,6-7,11H2,(H,22,25)(H,23,24)
• InChI Key: RFQGATKJEHJTDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=NS2(=O)=O)CCCC(=O)OCC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H17ClFN3O5S
• Molecular Weight: 453.9 g/mol

Description

The compound contains several functional groups including a chloro-fluorophenyl group, an amino group, an oxoethyl group, and a dioxido-benzothiadiazinyl group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual functional groups followed by their combination through various chemical reactions. The exact synthesis process would depend on the specific reactions involved and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques such as X-ray crystallography. This would provide detailed information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the amino group could participate in reactions with acids or electrophiles, while the oxoethyl group could undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound such as its melting point, solubility, and stability can be determined through various experimental methods.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it’s a drug, its mechanism of action could involve binding to a specific protein or enzyme in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties. Proper safety measures should be taken when handling the compound, especially if it’s toxic or reactive.

Future Directions

Future research could focus on exploring the potential applications of the compound, optimizing its synthesis process, and studying its properties in more detail.